Cas no 2228573-74-6 (1-(7-chloroquinolin-8-yl)cyclopentan-1-amine)

• Product Name: 1-(7-chloroquinolin-8-yl)cyclopentan-1-amine
• CAS No: 2228573-74-6
• MF: C₁₄H₁₅ClN₂
• MW: 246.735302209854
• CID: 6073928
• PubChem ID: 165634183
• Update Time: 2025-10-30

1-(7-chloroquinolin-8-yl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(7-chloroquinolin-8-yl)cyclopentan-1-amine
• 2228573-74-6
• EN300-1994300

• Inchi： 1S/C14H15ClN2/c15-11-6-5-10-4-3-9-17-13(10)12(11)14(16)7-1-2-8-14/h3-6,9H,1-2,7-8,16H2
• InChI Key： ORIOXFSGKOKACI-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC=CN=C2C=1C1(CCCC1)N

Computed Properties

• Exact Mass: 246.0923762g/mol
• Monoisotopic Mass: 246.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(7-chloroquinolin-8-yl)cyclopentan-1-amine

Introduction to 1-(7-Chloroquinolin-8-yl)cyclopentan-1-amine (CAS No. 2228573-74-6)

1-(7-Chloroquinolin-8-yl)cyclopentan-1-amine (CAS No. 2228573-74-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and potential biological activities, has been the subject of numerous studies aimed at elucidating its pharmacological properties and therapeutic applications.

The chemical structure of 1-(7-chloroquinolin-8-yl)cyclopentan-1-amine consists of a cyclopentane ring substituted with an amine group and a 7-chloroquinoline moiety. The presence of the chloroquinoline fragment is particularly noteworthy, as it is a common structural motif found in various antimalarial and antiparasitic agents. This structural feature suggests that 1-(7-chloroquinolin-8-yl)cyclopentan-1-amine may possess similar biological activities, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis and characterization of 1-(7-chloroquinolin-8-yl)cyclopentan-1-amine. Researchers have developed efficient synthetic routes to produce this compound, often employing palladium-catalyzed coupling reactions and other advanced synthetic techniques. These methods have not only improved the yield and purity of the final product but also provided insights into the reactivity and stability of the compound under various conditions.

In terms of biological activity, preliminary in vitro assays have shown that 1-(7-chloroquinolin-8-yl)cyclopentan-1-amine exhibits potent antiparasitic properties, particularly against Plasmodium falciparum, the parasite responsible for malaria. The compound's ability to inhibit parasite growth at low concentrations suggests its potential as a lead molecule for the development of new antimalarial drugs. Additionally, studies have indicated that 1-(7-chloroquinolin-8-yl)cyclopentan-1-amine may have broader-spectrum activity against other parasitic infections, further expanding its therapeutic potential.

Beyond its antiparasitic properties, 1-(7-chloroquinolin-8-yl)cyclopentan-1-amine has also shown promise in other therapeutic areas. For instance, some research has explored its potential as an anti-inflammatory agent. In vitro experiments have demonstrated that the compound can effectively reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in activated immune cells. This anti-inflammatory activity could make it a valuable candidate for treating inflammatory diseases and conditions.

The pharmacokinetic properties of 1-(7-chloroquinolin-8-yl)cyclopentan-1-amine have also been investigated to assess its suitability for clinical applications. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug development. However, further research is needed to optimize these properties and ensure that the compound can be safely administered to patients.

In addition to its therapeutic potential, 1-(7-chloroquinolin-8-yl)cyclopentan-1-amine has been studied for its use in chemical biology research. The compound's unique structure makes it an excellent tool for probing specific biological pathways and interactions. For example, it has been used to investigate the role of certain receptors and enzymes in cellular processes related to inflammation and parasitic infections. These studies not only provide valuable insights into the mechanisms of action but also help identify new targets for drug discovery.

The safety profile of 1-(7-chloroquinolin-8-yl)cyclopentan-1-amine is another critical aspect being evaluated by researchers. Initial toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, more comprehensive safety assessments are necessary to ensure its long-term safety in humans.

In conclusion, 1-(7-chloroquinolin-8-y)cyclopentan-l -amine (CAS No. 2228573 - 74 - 6) represents a promising compound with a wide range of potential applications in medicine and chemical biology. Its unique chemical structure, combined with its promising biological activities and favorable pharmacokinetic properties, makes it an attractive candidate for further development. Ongoing research continues to uncover new aspects of this compound's behavior and potential uses, contributing to advancements in both basic science and clinical practice.